Cas no 1806532-10-4 (5-Iodo-2-nitro-4-(trifluoromethyl)pyridine)

• Product Name: 5-Iodo-2-nitro-4-(trifluoromethyl)pyridine
• CAS No: 1806532-10-4
• MF: C₆H₂F₃IN₂O₂
• MW: 317.991963863373
• CID: 4906916
• Update Time: 2025-06-08

5-Iodo-2-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-nitro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C6H2F3IN2O2/c7-6(8,9)3-1-5(12(13)14)11-2-4(3)10/h1-2H
• InChI Key： OLNGAEUMBPXXML-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7

Additional information on 5-Iodo-2-nitro-4-(trifluoromethyl)pyridine

Research Brief on 5-Iodo-2-nitro-4-(trifluoromethyl)pyridine (CAS: 1806532-10-4): Recent Advances and Applications

5-Iodo-2-nitro-4-(trifluoromethyl)pyridine (CAS: 1806532-10-4) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and electronic properties. This compound serves as a versatile building block in the synthesis of pharmaceuticals, agrochemicals, and materials science applications. Recent studies have explored its potential as a key intermediate in the development of novel therapeutic agents, particularly in the areas of antimicrobial and anticancer drug discovery.

One of the most notable applications of 5-Iodo-2-nitro-4-(trifluoromethyl)pyridine is its role in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in the construction of complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of pyridine-based inhibitors targeting protein kinases involved in cancer progression. The electron-withdrawing nitro and trifluoromethyl groups enhance the reactivity of the iodine substituent, facilitating efficient cross-coupling under mild conditions.

In addition to its synthetic utility, recent research has highlighted the biological activity of derivatives derived from 5-Iodo-2-nitro-4-(trifluoromethyl)pyridine. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that nitro-substituted pyridine derivatives exhibit potent antibacterial activity against drug-resistant strains, including methicillin-resistant Staphylococcus aureus (MRSA). The trifluoromethyl group was found to enhance membrane permeability, a critical factor in overcoming bacterial resistance mechanisms.

Another emerging area of interest is the use of this compound in the development of positron emission tomography (PET) radiotracers. The iodine atom in 5-Iodo-2-nitro-4-(trifluoromethyl)pyridine can be replaced with fluorine-18, a radioactive isotope used in PET imaging. A 2023 study in the Journal of Nuclear Medicine showcased its potential in labeling small molecules for tumor targeting, offering new avenues for non-invasive cancer diagnostics.

Despite its promising applications, challenges remain in optimizing the scalability and environmental impact of synthetic routes involving 5-Iodo-2-nitro-4-(trifluoromethyl)pyridine. Recent advancements in green chemistry, such as catalytic iodination methods, have addressed some of these concerns. For instance, a 2024 publication in ACS Sustainable Chemistry & Engineering described a solvent-free protocol for its synthesis, reducing waste and improving yield.

In conclusion, 5-Iodo-2-nitro-4-(trifluoromethyl)pyridine (CAS: 1806532-10-4) continues to be a focal point in interdisciplinary research, bridging chemical synthesis and biomedical applications. Its versatility in drug discovery, imaging, and materials science underscores its importance in advancing modern therapeutics. Future studies are expected to explore its potential in targeted drug delivery systems and as a scaffold for multifunctional bioactive molecules.